Cas no 2649070-88-0 (5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine)

• Product Name: 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine
• CAS No: 2649070-88-0
• MF: C₈H₆BrN₃O₃
• MW: 272.055540561676
• CID: 6179712
• PubChem ID: 165643309
• Update Time: 2025-08-04

5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine
• 2649070-88-0
• EN300-1922066

• Inchi： 1S/C8H6BrN3O3/c1-5(11-4-13)8-7(12(14)15)2-6(9)3-10-8/h2-3,5H,1H3
• InChI Key： ZHXRBYUUWPTTER-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C)N=C=O

Computed Properties

• Exact Mass: 270.95925g/mol
• Monoisotopic Mass: 270.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.1Ų

Additional information on 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine

5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine: An Overview of CAS No. 2649070-88-0

5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine (CAS No. 2649070-88-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, an isocyanate group, and a nitro group, all attached to a pyridine ring. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable candidate for various applications.

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a common scaffold in medicinal chemistry due to its ability to form stable complexes with metal ions and its involvement in numerous biological processes. The presence of the bromine atom at the 5-position of the pyridine ring can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The isocyanate group at the 2-position adds reactivity and can participate in various chemical reactions, such as the formation of urea derivatives. The nitro group at the 3-position can undergo reduction to form amino groups, which can modulate the compound's biological activity.

Recent studies have explored the potential of 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's reactivity and structural diversity make it an attractive starting material for the development of drugs targeting specific biological pathways. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in inflammatory responses and cancer progression.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine derivatives exhibited potent inhibitory activity against a key enzyme implicated in chronic inflammatory diseases. The bromine atom and the nitro group were found to play critical roles in enhancing the compound's binding affinity and selectivity for the target enzyme. This finding highlights the importance of fine-tuning the chemical structure to optimize pharmacological properties.

Another area of interest is the use of 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine in drug delivery systems. The compound's ability to form stable complexes with metal ions can be exploited to develop targeted drug delivery platforms. For example, researchers have synthesized metal-organic frameworks (MOFs) incorporating 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine as a ligand, which showed enhanced solubility and controlled release properties. These MOFs have potential applications in cancer therapy, where targeted delivery can improve treatment efficacy while reducing side effects.

The synthesis of 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine typically involves multi-step reactions, starting from readily available starting materials. One common approach is to brominate a substituted pyridine derivative followed by introduction of the isocyanate group through reaction with an appropriate isocyanate reagent. The nitration step can be carried out using nitric acid or other nitrating agents under controlled conditions to ensure high yields and purity.

In terms of safety and handling, 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine should be managed with care due to its reactivity and potential health hazards associated with exposure to isocyanates and nitro compounds. Proper personal protective equipment (PPE) should be used during handling, and laboratory protocols should be followed to minimize risks.

Overall, 5-bromo-2-(1-isocyanatoethyl)-3-nitropyridine (CAS No. 2649070-88-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics and drug delivery systems. Continued research into this compound will likely uncover additional uses and optimize its properties for specific applications.